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Abstract

Olivomycin D, a member of the aureolic acid family of antibiotics, is a polyketide natural
product with significant antitumor properties. This document provides a comprehensive
technical overview of the discovery, origin, and biological mechanisms of Olivomycin D. It
includes a summary of its physicochemical properties, detailed experimental methodologies for
its study, and a depiction of its known signaling pathways. This guide is intended to serve as a
valuable resource for researchers and professionals in the fields of oncology, pharmacology,
and drug development.

Discovery and Origin

The discovery of the olivomycins dates back to the early 1960s. A seminal paper published in
the Russian journal Antibiotiki in 1962 by G. F. Gause, M. G. Brazhnikova, and their colleagues
first described the isolation and purification of a new antibiotic complex, which they named
olivomycin. While this initial publication laid the groundwork, subsequent research led to the
separation and characterization of the individual components of this complex, including
Olivomycin D.
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The primary origin of Olivomycin D is the actinomycete bacterium Streptomyces olivoreticuli.
[1][2] Strains of this soil-dwelling microorganism have been identified as producers of the
olivomycin complex. More recently, a derivative of the closely related Olivomycin A has been
isolated from a marine sponge-associated Streptomyces species, suggesting that diverse
environments may harbor olivomycin-producing actinomycetes.

Physicochemical Properties

Olivomycin D is a glycosylated polyketide characterized by a tricyclic aromatic aglycone linked
to a chain of deoxy sugars. Its complex structure is fundamental to its biological activity. The
key physicochemical properties of Olivomycin D are summarized in the table below.

Property Value Reference
Molecular Formula C47H66022 [3]
Molecular Weight 983.014 g/mol [3]
Density 1.5+0.1 g/cm3 [3]
Boiling Point 1070.6 £ 65.0 °C at 760 mmHg  [3]
Flash Point 306.8 £ 27.8 °C [3]
LogP 1.54 [3]
Refractive Index 1.623 [3]
Melting Point 160-165 °C [4]
Optical Rotation (a)D20 -36° (¢ = 0.5 in ethanol) [4]
Appearance Yellow crystals [4]

Experimental Protocols

The isolation and characterization of Olivomycin D involve a series of meticulous experimental
procedures. The following sections outline the general methodologies employed.
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Isolation and Purification of Olivomycin D from
Streptomyces

A generalized workflow for the extraction and purification of Olivomycin D from a culture of
Streptomyces olivoreticuli is presented below. This process is designed to separate the
compound from the fermentation broth and other cellular components.
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Experimental Workflow: Isolation and Purification of Olivomycin D
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Simplified Apoptosis Signaling Pathway Induced by Olivomycin D
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Inhibition of p53-Dependent Transcription by Olivomycin D
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Olivomycin D: A Technical Guide on its Discovery,
Origin, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3344421#olivomycin-d-discovery-and-origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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